Reduction of aromatic and aliphatic nitro groups to anilines and amines with hypophosphites associated with Pd/C†

Green Chemistry Pub Date: 2013-01-30 DOI: 10.1039/C3GC37024K

Abstract

The reduction of aromatic and aliphatic nitro groups to anilines and amines is performed with good yield and selectivity in short reaction times. A mixture of sodium hypophosphite and phosphinic acid is used in the presence of a heterogeneous catalyst 2.5 mol% of Pd/C (5%) in a biphasic water/2-MeTHF system.

Graphical abstract: Reduction of aromatic and aliphatic nitro groups to anilines and amines with hypophosphites associated with Pd/C
Reduction of aromatic and aliphatic nitro groups to anilines and amines with hypophosphites associated with Pd/C†
Recommended Literature